Cas no 1261787-29-4 (5-(Difluoromethoxy)-6-hydroxyquinoline)

• Product Name: 5-(Difluoromethoxy)-6-hydroxyquinoline
• CAS No: 1261787-29-4
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 4822348
• Update Time: 2025-10-28

5-(Difluoromethoxy)-6-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethoxy)-6-hydroxyquinoline

• Inchi： 1S/C10H7F2NO2/c11-10(12)15-9-6-2-1-5-13-7(6)3-4-8(9)14/h1-5,10,14H
• InChI Key： SJAFJGVOSAWJPA-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC2C1=CC=CN=2)O)F

Computed Properties

• Exact Mass: 211.04448479 g/mol
• Monoisotopic Mass: 211.04448479 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4
• Molecular Weight: 211.16

Additional information on 5-(Difluoromethoxy)-6-hydroxyquinoline

5-(Difluoromethoxy)-6-hydroxyquinoline: An Overview of a Promising Compound (CAS No. 1261787-29-4)

5-(Difluoromethoxy)-6-hydroxyquinoline (CAS No. 1261787-29-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive difluoromethoxy and hydroxy functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 5-(Difluoromethoxy)-6-hydroxyquinoline is composed of a quinoline core, which is a common scaffold in many bioactive molecules. The presence of the difluoromethoxy group at the 5-position and the hydroxy group at the 6-position imparts specific properties that contribute to its biological activity. The difluoromethoxy moiety is known for its ability to modulate the electronic properties of the molecule, enhancing its interactions with biological targets. Meanwhile, the hydroxy group can participate in hydrogen bonding, further enhancing the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of 5-(Difluoromethoxy)-6-hydroxyquinoline in various therapeutic areas. One notable area of research is its antiviral activity. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent inhibitory effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, making it a promising lead for the development of antiviral drugs.

In addition to its antiviral properties, 5-(Difluoromethoxy)-6-hydroxyquinoline has shown promise as an anticancer agent. Research conducted by a team at the National Cancer Institute revealed that this compound selectively targets cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic profile of 5-(Difluoromethoxy)-6-hydroxyquinoline has also been extensively studied. In preclinical models, it has demonstrated favorable oral bioavailability and good tissue distribution, making it suitable for systemic administration. Moreover, its metabolic stability and low toxicity profile further enhance its potential as a therapeutic agent.

To further explore the therapeutic potential of 5-(Difluoromethoxy)-6-hydroxyquinoline, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in treating viral infections and cancer. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

Beyond its direct therapeutic applications, 5-(Difluoromethoxy)-6-hydroxyquinoline serves as a valuable tool in chemical biology research. Its unique structure makes it an excellent probe for studying protein-ligand interactions and elucidating the mechanisms underlying various biological processes. This has led to its use in high-throughput screening assays and structure-activity relationship (SAR) studies.

In conclusion, 5-(Difluoromethoxy)-6-hydroxyquinoline (CAS No. 1261787-29-4) is a multifaceted compound with significant potential in both basic research and drug development. Its unique chemical structure and diverse biological activities make it a promising candidate for addressing unmet medical needs in areas such as antiviral therapy and cancer treatment. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field of medicinal chemistry.